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Compound of Interest

Compound Name: Ptp1B-IN-17

Cat. No.: B15581816 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals regarding the proper handling and disposal of the protein

tyrosine phosphatase 1B (PTP1B) inhibitor, Ptp1B-IN-17. Adherence to these procedures is

vital for ensuring laboratory safety and regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for a compound explicitly named "Ptp1B-IN-17"

was not located in public databases. The following disposal procedures are based on general

best practices for handling chemical waste in a laboratory setting. It is imperative to consult

your institution's Environmental Health and Safety (EHS) department for specific guidance and

to review the SDS for the specific PTP1B inhibitor you are using, which may be supplied by the

manufacturer under a different name.

General Chemical Properties of PTP1B Inhibitors
The following table summarizes typical quantitative data for small molecule PTP1B inhibitors.

This data is provided for illustrative purposes and may not represent the exact properties of

Ptp1B-IN-17.
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Property
Example Value (for similar
PTP1B Inhibitors)

Notes

Molecular Weight
~741.45 g/mol (for CAS

765317-72-4)

Varies significantly between

different inhibitor compounds.

Form
Solid, often a white or off-white

powder.

Solubility

Soluble in DMSO (e.g., 100

mg/mL), and to a lesser extent

in ethanol (e.g., 5 mg/mL).[1]

Check the manufacturer's data

sheet for the specific inhibitor.

Storage Temperature Typically -20°C.[1]
Should be stored protected

from light.

IC₅₀
50 nM (for PTP1B-IN-2); 4 µM

(for CAS 765317-72-4).[1][2]

The half-maximal inhibitory

concentration is a measure of

potency and varies widely.

Stability

Stable for months at –80°C

when stored correctly. Avoid

repeated freeze-thaw cycles.

[3]

Step-by-Step Disposal Protocol for Ptp1B-IN-17
The proper disposal of Ptp1B-IN-17, like any other laboratory chemical, must be handled as

hazardous waste unless explicitly determined otherwise by an EHS professional. Improper

disposal can lead to environmental contamination and significant legal penalties.[4][5]

Waste Identification and Segregation
Hazardous Waste Determination: Treat all unused Ptp1B-IN-17, contaminated materials,

and solutions containing the inhibitor as hazardous chemical waste.

Segregation: Do not mix Ptp1B-IN-17 waste with other waste streams unless instructed to

do so by your EHS department. Keep it separate from:

Acids and bases.
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Oxidizers.

Aqueous and non-aqueous waste (unless it is in a solvent solution).

Biohazardous waste.

Regular trash or sewer systems. Disposal down the drain is strictly prohibited.[4][5]

Containerization and Labeling
Primary Container: Collect waste in a container that is chemically compatible with the

substance and any solvents used (e.g., a high-density polyethylene bottle for DMSO

solutions). The container must be in good condition with a secure, leak-proof screw cap.[6]

Labeling: This is a critical step for safety and compliance. Each waste container must be

clearly labeled with:

The words "Hazardous Waste".

The full chemical name: "Ptp1B-IN-17" and any other chemical constituents in the waste

(e.g., Dimethyl Sulfoxide, Methanol).

The approximate concentration or percentage of each component.

The date when waste was first added to the container.

The name of the principal investigator and the laboratory location (building and room

number).

Storage and Accumulation
Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation and under the control of laboratory personnel.[5][6]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

prevent spills from spreading.
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Storage Conditions: Keep the container closed at all times, except when adding waste.[6]

Store in a well-ventilated area, away from heat sources or incompatible chemicals.

Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA. For

acutely toxic (P-listed) wastes, the limit is one quart.[5]

Arranging for Disposal
Contact EHS: Once the waste container is full or has been in storage for the maximum

allowed time (typically six to twelve months, depending on regulations), contact your

institution's EHS department to schedule a waste pickup.[4][5][7]

Documentation: Complete any required waste pickup forms or online requests accurately,

providing all necessary information about the waste composition.

Mandatory Visualization
PTP1B's Role in Insulin Signaling
Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of the insulin signaling

pathway. By dephosphorylating the insulin receptor (IR) and its substrates (like IRS-1), PTP1B

attenuates the downstream signals that lead to glucose uptake.[4][6][8] Ptp1B-IN-17, as an

inhibitor, is designed to block this action, thereby enhancing insulin sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ≥95% (HPLC), PTP1B inhibitor, solid | Sigma-Aldrich [sigmaaldrich.com]

2. medchemexpress.com [medchemexpress.com]

3. Protein-Tyrosine Phosphatase 1B Substrates and Metabolic Regulation - PMC
[pmc.ncbi.nlm.nih.gov]

4. portlandpress.com [portlandpress.com]

5. PTP1B mediates the inhibitory effect of MFGE8 on insulin signaling through the β5
integrin - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. diabetesjournals.org [diabetesjournals.org]

8. PTP1B: a double agent in metabolism and oncogenesis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Ptp1B-IN-17].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581816#ptp1b-in-17-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15581816?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/mm/539741
https://www.medchemexpress.com/PTP1B-IN-2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4339617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4339617/
https://portlandpress.com/bioscirep/article/41/11/BSR20211994/230148/Recent-advances-in-PTP1B-signaling-in-metabolism
https://pmc.ncbi.nlm.nih.gov/articles/PMC10850974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10850974/
https://www.researchgate.net/figure/Role-of-PTP1B-in-the-insulin-signaling-cascade-Binding-of-Insulin-receptor-substrates_fig1_383558784
https://diabetesjournals.org/diabetes/article/59/3/588/14020/Inhibition-of-PTP1B-Restores-IRS1-Mediated-Hepatic
https://pmc.ncbi.nlm.nih.gov/articles/PMC2917533/
https://www.benchchem.com/product/b15581816#ptp1b-in-17-proper-disposal-procedures
https://www.benchchem.com/product/b15581816#ptp1b-in-17-proper-disposal-procedures
https://www.benchchem.com/product/b15581816#ptp1b-in-17-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

